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Compound of Interest

Compound Name: Methyl propyl disulfide

Cat. No.: B1219000

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of methyl propyl disulfide (CH3S-SCsH~), a volatile organic sulfur compound found in various
plants of the Allium genus, such as onions and garlic. This document details a reliable synthetic
protocol, outlines key characterization data, and presents a visual workflow to aid in its
laboratory preparation and analysis.

Introduction

Methyl propyl disulfide is a key contributor to the characteristic flavor and aroma of many
culinary ingredients. Beyond its sensory properties, it has garnered interest in the scientific
community for its potential biological activities. As an unsymmetrical disulfide, its synthesis
requires a controlled approach to avoid the formation of symmetrical byproducts. This guide
focuses on a robust synthetic method and the analytical techniques used to confirm its identity
and purity.

Synthesis of Methyl Propyl Disulfide

The synthesis of unsymmetrical disulfides like methyl propyl disulfide can be effectively
achieved through the reaction of a Bunte salt with a thiol. This method offers good control over
the final product and avoids the statistical mixture of products often seen in co-oxidation of two
different thiols.
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Experimental Protocol: Synthesis via Bunte Salt

This protocol is adapted from a general and reliable procedure for the synthesis of

unsymmetrical disulfides.

Materials:

1-Bromopropane

Sodium thiosulfate pentahydrate (Na2S203-5H20)

Methanethiol (CHsSH) or a suitable source like sodium thiomethoxide (NaSCH?3)

Sodium hydroxide (NaOH)

Methanol

Water

Diethyl ether

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Procedure:

Step 1: Preparation of Sodium S-Propylthiosulfate (Bunte Salt)

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
sodium thiosulfate pentahydrate in a minimal amount of water.

Add a solution of 1-bromopropane in methanol to the flask.
Heat the mixture to reflux with stirring for 2-3 hours.

After the reaction is complete, cool the mixture to room temperature. The resulting solution
contains the sodium S-propylthiosulfate (propyl Bunte salt). This solution is typically used
directly in the next step without isolation.

Step 2: Preparation of Sodium Thiomethoxide (if starting from methanethiol)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caution: Methanethiol is a toxic and foul-smelling gas. This step should be performed in a well-
ventilated fume hood.

 In a separate flask, prepare a solution of sodium hydroxide in water.

e Bubble methanethiol gas through the sodium hydroxide solution at 0 °C until the desired
molar equivalent is absorbed. This forms a solution of sodium thiomethoxide.

Step 3: Reaction of Bunte Salt with Thiomethoxide
o Cool the agueous solution of sodium S-propylthiosulfate from Step 1 in an ice bath.

o Slowly add the freshly prepared solution of sodium thiomethoxide from Step 2 to the Bunte
salt solution with vigorous stirring.

o Continue to stir the reaction mixture at room temperature for 1-2 hours.

Step 4: Work-up and Purification

Transfer the reaction mixture to a separatory funnel.

o Extract the aqueous layer three times with diethyl ether.

o Combine the organic extracts and wash them with water and then with brine.
» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
« Filter to remove the drying agent.

e Remove the diethyl ether by rotary evaporation.

e The crude methyl propyl disulfide can be purified by fractional distillation under reduced
pressure to yield a clear, colorless to pale yellow liquid.

Synthesis Workflow
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Step 1: Bunte Salt Formation

:

Step 4: Work-up & Purification

Step 2: Thiolate Preparation
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Caption: Experimental workflow for the synthesis of methyl propyl disulfide.

Characterization of Methyl Propyl Disulfide

Thorough characterization is essential to confirm the structure and purity of the synthesized

methyl propyl disulfide. The following tables summarize the key physical and spectral data.

hvsical and Chemical :

Property Value Reference
Molecular Formula CaH10S2 [1]
Molecular Weight 122.25 g/mol [1]
Appearance Clear, slightly yellowish liquid [1]

Odor Reminiscent of cooked onion [1]

Boiling Point 154.1 °C at 760 mmHg [1]

69-71 °C at 43 mmHg [2]

Density 0.997 g/cm? at 25 °C [1]
Refractive Index (n2°/D) 1.508 [1][2]

Flash Point 42.8 °C [1]
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Spectroscopic Data

Technique

Data

1H NMR

The proton NMR spectrum is expected to show
a triplet for the terminal methyl group of the
propyl chain, a multiplet for the adjacent
methylene group, a triplet for the methylene
group attached to sulfur, and a singlet for the

methyl group attached to sulfur.

13C NMR

The carbon NMR spectrum will display four
distinct signals corresponding to the four unique

carbon atoms in the molecule.

Mass Spectrometry (MS)

The electron ionization mass spectrum will show
a molecular ion peak (M*) at m/z = 122. Key

fragmentation patterns will also be observed.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic C-H
stretching and bending vibrations. The S-S
stretching vibration is typically weak and may be
difficult to observe.

Gas Chromatography (GC)

Retention indices on various columns can be
used for identification. For example, on a
standard non-polar column, the Kovats retention
index is in the range of 912-932.1.

Safety Information

Methyl propyl disulfide is a flammable liquid and an eye irritant. Appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.

All manipulations should be performed in a well-ventilated fume hood.

Conclusion

This guide provides a detailed framework for the synthesis and characterization of methyl

propyl disulfide. The presented Bunte salt method is a reliable route for obtaining this

unsymmetrical disulfide. The comprehensive characterization data serves as a valuable
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reference for researchers to confirm the identity and purity of their synthesized product. This
information is crucial for its application in flavor chemistry, natural product research, and
potential drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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